Cas no 179683-99-9 (5-ethyl-4-methyl-2-Pyrrolidinone)

• Product Name: 5-ethyl-4-methyl-2-Pyrrolidinone
• CAS No: 179683-99-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2107787
• PubChem ID: 18428618
• Update Time: 2025-04-21

5-ethyl-4-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-methyl-2-Pyrrolidinone
• 179683-99-9
• DA-09085
• AKOS006355063
• DTXSID201301677
• 5-Ethyl-4-methyl-2-pyrrolidone
• DCEXOMXZGQYLOI-UHFFFAOYSA-N
• SCHEMBL7624486

• Inchi： 1S/C7H13NO/c1-3-6-5(2)4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： DCEXOMXZGQYLOI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(CC)N1

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų